Cas no 105596-34-7 (Phenol-d, pentafluoro-(9CI))

• Product Name: Phenol-d, pentafluoro-(9CI)
• CAS No: 105596-34-7
• Molecular Formula: C₆HOF₅
• Molecular Weight: 184.06354
• CID: 126776
• PubChem ID: 24865776

Phenol-d, pentafluoro-(9CI) Properties

Names and Identifiers

• Phenol-d, pentafluoro-(9CI)
• pentafluoro(2H)phenol
• Pentafluorophen(ol-d)
• Pentafluorophenol-OD, 98 atom % D
• 1-deuteriooxy-2,3,4,5,6-pentafluorobenzene
• J-001454
• SCHEMBL1331502
• 105596-34-7
• Pentafluorophenol-D

• MDL： MFCD00209775
• InChIKey： XBNGYFFABRKICK-DYCDLGHISA-N
• Inchi： InChI=1S/C6HF5O/c7-1-2(8)4(10)6(12)5(11)3(1)9/h12H/i/hD
• SMILES： [2H]OC1C(F)=C(F)C(F)=C(F)C=1F

Computed Properties

• Exact Mass: 185.00103221g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 185.00103221g/mol
• Heavy Atom Count: 12
• Complexity: 150
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• Boiling Point: 143 °C(lit.)
• Melting Point: 34-36 °C (lit.)
• Flash Point: Fahrenheit: 161.6 ° f < br / > Celsius: 72 ° C < br / >
• Color/Form: solid
• Solubility: Not determined